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Compound of Interest

Compound Name: Methoxymethylsilane

CAS No.: 5624-64-6

Cat. No.: B14703734

Get Quote

Executive Summary
(Methoxymethyl)trimethylsilane (

) serves as a masked hydroxymethyl anion equivalent and a cornerstone reagent for the
Silicon-Peterson homologation. While commercially available, in-house preparation is often
required for large-scale applications or to ensure anhydrous purity.

Critically, the utility of this reagent depends on its successful activation via lithiation. This guide

provides a dual-phase protocol:

Synthesis: The nucleophilic substitution of (chloromethyl)trimethylsilane.

Activation: The selective deprotonation using sec-butyllithium to generate

(methoxy(trimethylsilyl)methyl)lithium, avoiding the common pitfall of silicon-carbon bond

cleavage observed with n-butyllithium.
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Property Specification

IUPAC Name (Methoxymethyl)trimethylsilane

Formula

MW 118.25 g/mol

Boiling Point 83 °C (at 760 mmHg)

Density 0.758 g/mL

Key Reactivity

-Deprotonation (

),

Precursor

Mechanistic Insight: The Lithiation Selectivity
The activation of

requires precise base selection.

Failure Mode:n-Butyllithium acts as a nucleophile toward the silicon atom, leading to

bond cleavage (desilylation) rather than

-deprotonation.

Success: The sterically hindered sec-butyllithium (or tert-butyllithium) acts exclusively as a
base, removing an

-proton to form the dipole-stabilized carbanion (methoxy(trimethylsilyl)methyl)lithium.

Protocol A: Synthesis of (Methoxymethyl)trimethylsilane
Objective: Preparation of 50 g of pure reagent from (chloromethyl)trimethylsilane.

Materials
(Chloromethyl)trimethylsilane (
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) [CAS: 2344-80-1]

Sodium Methoxide (

), 25 wt% solution in methanol (or solid)

Methanol (anhydrous)

Diglyme (optional, as high-boiling solvent for easier separation)

Step-by-Step Procedure
Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and

magnetic stir bar. Flame-dry the apparatus under nitrogen flow.

Reagent Loading:

Charge the flask with Sodium Methoxide (1.2 equivalents). If using solid NaOMe, dissolve

in anhydrous Methanol (approx. 3 mL per gram of NaOMe).

Note: A slight excess of alkoxide ensures complete consumption of the silyl chloride.

Addition:

Add (Chloromethyl)trimethylsilane (1.0 equivalent) dropwise via an addition funnel at room

temperature over 30 minutes. The reaction is exothermic; control the rate to maintain a

gentle warmth.

Reaction:

Heat the mixture to reflux (approx. 65°C) for 12–18 hours.

Monitoring: Monitor via GC-MS or NMR. The disappearance of the

peak (

ppm) and appearance of

(
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ppm) indicates completion.

Workup:

Cool the mixture to room temperature.

Filter off the precipitated Sodium Chloride (NaCl) using a sintered glass funnel. Wash the

cake with a small amount of pentane or ether.

Purification:

Perform a fractional distillation.

Fraction 1: Methanol/Solvent (64°C).

Fraction 2: (Methoxymethyl)trimethylsilane (82–84°C).

Yield Expectation: 75–85%.

Protocol B: Activation & Application (Peterson
Homologation)
Objective: Generation of the lithiated species and reaction with a ketone/aldehyde.
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Caption: Activation pathway of (Methoxymethyl)trimethylsilane and divergent outcomes based

on workup conditions.

Experimental Procedure
Activation:

Dissolve (Methoxymethyl)trimethylsilane (1.1 equiv) in anhydrous THF (0.5 M

concentration) under Argon.

Cool to -78 °C (Dry ice/Acetone bath).

Add sec-Butyllithium (1.1 equiv, cyclohexane solution) dropwise over 15 minutes.

Stir: Maintain at -78 °C for 1 hour. The solution typically turns faint yellow.

Coupling:

Add the carbonyl substrate (1.0 equiv) dissolved in THF dropwise.

Allow the reaction to warm to 0 °C over 2 hours.

Intermediate: This forms the stable

-hydroxysilane adduct.

Divergent Workup (The Peterson Choice):

Route A: Homologated Aldehyde (via Enol Ether hydrolysis)

Quench with aqueous acid (e.g., dilute HCl or Formic acid).

The intermediate enol ether hydrolyzes to the aldehyde (

).

Route B: Enol Ether Isolation

Treat the adduct with Potassium Hydride (KH) or perform basic elimination.
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Yields the methoxy vinyl ether (

).

Safety & Handling
(Chloromethyl)trimethylsilane: Corrosive and flammable (FP: 26°C). Causes severe skin

burns. Use a fume hood.

sec-Butyllithium: Pyrophoric. Handle only under inert atmosphere (Argon/Nitrogen). Keep a

bucket of sand or Class D extinguisher nearby.

Reaction Hazards: The lithiation is highly exothermic; strict temperature control (-78°C) is

required to prevent decomposition and runaway reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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